Cas no 1443309-79-2 (5-Fluoro-2-n-propoxybenzoyl chloride)

5-Fluoro-2-n-propoxybenzoyl chloride is a versatile fluorinated aromatic acyl chloride used as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its structure, featuring a fluorine substituent and a propoxy group, enhances reactivity and selectivity in nucleophilic acyl substitution reactions, particularly in the formation of esters, amides, and other derivatives. The electron-withdrawing fluorine atom improves stability while facilitating further functionalization. This compound is valued for its high purity and consistent performance in fine chemical applications, including the synthesis of bioactive molecules and agrochemicals. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

5-Fluoro-2-n-propoxybenzoyl chloride structure

1443309-79-2 structure

Product Name:5-Fluoro-2-n-propoxybenzoyl chloride

CAS No:1443309-79-2

MF:C₁₀H₁₀ClFO₂

MW:216.636605739594

MDL:MFCD22372955

CID:5150824

Update Time:2026-03-03

5-Fluoro-2-n-propoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-2-n-propoxybenzoyl chloride
- MDL： MFCD22372955
- Inchi： 1S/C10H10ClFO2/c1-2-5-14-9-4-3-7(12)6-8(9)10(11)13/h3-4,6H,2,5H2,1H3
- InChI Key： VSNTTXIOTKTXRD-UHFFFAOYSA-N
- SMILES： C(Cl)(=O)C1=CC(F)=CC=C1OCCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4

5-Fluoro-2-n-propoxybenzoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB428567-1 g	5-Fluoro-2-n-propoxybenzoyl chloride	1443309-79-2	1g	€610.80	2023-04-23
abcr	AB428567-5 g	5-Fluoro-2-n-propoxybenzoyl chloride	1443309-79-2	5g	€1,373.40	2023-04-23
abcr	AB428567-1g	5-Fluoro-2-n-propoxybenzoyl chloride; .	1443309-79-2	1g	€1555.10	2025-04-21
abcr	AB428567-5g	5-Fluoro-2-n-propoxybenzoyl chloride	1443309-79-2	5g	€1373.40	2023-09-04

5-Fluoro-2-n-propoxybenzoyl chloride Related Literature

1. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

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